Cas no 19289-77-1 (Estr-\u200b5-\u200bene-\u200b3,\u200b17-\u200bdione)

• Product Name: Estr-\u200b5-\u200bene-\u200b3,\u200b17-\u200bdione
• CAS No: 19289-77-1
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 181519
• Update Time: 2025-06-03

Estr-\u200b5-\u200bene-\u200b3,\u200b17-\u200bdione Chemical and Physical Properties

Names and Identifiers

• Estr-5-ene-3,17-dione(7CI,8CI,9CI)
• estr-5-ene-3,17-dione
• Estr-​5-​ene-​3,​17-​dione
• Estr-?5-?ene-?3,?17-?dione
• 3,17-Dioxo-19-nor-androst-5(6)-en
• 3-azaperfluoro-2-pentene
• CTK1B5165
• Ethanimidoyl fluoride, 2,2,2-trifluoro-N-(pentafluoroethyl)-
• oerfluoro-3-aza-2-pentene
• Oestr-5-en-3,17-dion
• Perfluor-3-aza-2-penten
• perfluoro(3-azapentene-2)
• perfluoro(3-methyl-2-aza-2-pentene)
• perfluoro-3-aza-2-pentene
• perfluoro-3-azapentene-2
• 19-Nor-5-androstene-3,17-dione
• 19-Norandrosta-5-ene-3,17-dione
• (8R,9S,10R,13S,14S)-13-methyl-1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
• Estr-\u200b5-\u200bene-\u200b3,\u200b17-\u200bdione

• Inchi： 1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h2,13-16H,3-10H2,1H3/t13-,14+,15+,16-,18-/m0/s1
• InChI Key： WELNRNVZXWUOGT-QXUSFIETSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CCC(CC3=CC[C@@H]21)=O

Computed Properties

• Exact Mass: 272.17772

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives

Additional information on Estr-\u200b5-\u200bene-\u200b3,\u200b17-\u200bdione

Estr-5-ene-3,17-dione (CAS No. 19289-77-1): A Comprehensive Overview

Estr-5-ene-3,17-dione (CAS No. 19289-77-1) is a significant compound in the field of steroid chemistry and endocrinology. This compound, also known as 5-androstene-3,17-dione, is a steroid hormone precursor that plays a crucial role in the biosynthesis of various hormones, including estrogens and androgens. Its unique structure and biological activity have made it a subject of extensive research in both academic and pharmaceutical settings.

The chemical structure of Estr-5-ene-3,17-dione consists of a steroidal backbone with a double bond at the 5-position and ketone groups at the 3 and 17 positions. This configuration imparts specific biological properties that are essential for its function as a hormone precursor. The compound is synthesized in the body through a series of enzymatic reactions, primarily in the adrenal glands and gonads.

In recent years, significant advancements have been made in understanding the role of Estr-5-ene-3,17-dione in various physiological processes. Research has shown that this compound is involved in the regulation of reproductive functions, bone density, and cardiovascular health. For instance, studies have demonstrated that Estr-5-ene-3,17-dione can be converted into estrone and estradiol, which are key estrogens responsible for female sexual development and maintenance of reproductive health.

Beyond its natural biological functions, Estr-5-ene-3,17-dione has also found applications in pharmaceutical research and development. It serves as a starting material for the synthesis of various steroid hormones and their analogs. These compounds are used in the treatment of conditions such as hypogonadism, osteoporosis, and certain types of cancer. The ability to manipulate the structure of Estr-5-ene-3,17-dione through chemical synthesis has opened up new avenues for drug discovery and therapeutic interventions.

Clinical trials involving derivatives of Estr-5-ene-3,17-dione have shown promising results in improving bone density and reducing the risk of fractures in postmenopausal women. Additionally, these compounds have been investigated for their potential anti-inflammatory and anti-cancer properties. For example, some derivatives have shown efficacy in inhibiting the growth of breast cancer cells by modulating estrogen receptor activity.

The safety profile of Estr-5-ene-3,17-dione and its derivatives is an important consideration in their development as therapeutic agents. Preclinical studies have generally shown favorable safety profiles, but ongoing research is necessary to fully understand potential side effects and long-term effects. Regulatory agencies such as the FDA closely monitor the development and approval process for new drugs derived from this compound to ensure their safety and efficacy.

In conclusion, Estr-5-ene-3,17-dione (CAS No. 19289-77-1) is a versatile compound with significant implications in both basic research and clinical applications. Its role as a hormone precursor and its potential therapeutic uses make it an important focus area for scientists and healthcare professionals alike. As research continues to advance, it is likely that new insights into the biological functions and therapeutic applications of this compound will emerge, further expanding its impact on human health.